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Compound of Interest

Compound Name: 2,2-Dichloropropanoy! chloride
CAS No.: 26073-26-7
Cat. No.: B1593599

Get Quote

CAS Registry Number: 26073-26-7 Molecular Formula: C

H
Cl

O Molecular Weight: 161.41 g/mol Synonyms:
-Dichloropropionyl chloride; Dalapon acid chloride.

Executive Summary & Chemical Context

This technical guide details the spectroscopic signature of 2,2-Dichloropropanoyl chloride, a
critical intermediate in the synthesis of agrochemicals (specifically Dalapon derivatives) and
pharmaceutical building blocks.

Scientific Note: While simple acid chlorides are ubiquitous, the gem-dichloro motif at the
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-position introduces unique electronic effects. The electron-withdrawing nature of the two
chlorine atoms significantly deshields the adjacent methyl group in NMR and shifts the carbonyl
stretching frequency to higher wavenumbers in IR compared to mono-chlorinated analogues.

Mass Spectrometry (MS): The Isotopic Fingerprint

Mass spectrometry provides the most definitive identification for this compound due to the
distinct isotopic clustering of three chlorine atoms (

Cl and
CI.

Isotope Pattern Analysis

The molecule contains three chlorine atoms.[1][2] The molecular ion cluster (

) follows a specific intensity ratio governed by the binomial expansion

, Where

(
cl)

and

Cl)
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Fragmentation Pathway

The fragmentation is dominated by ngcontent-ng-c176312016=""_nghost-ng-c3009799073=""
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-cleavage. The acylium ion formation (loss of Cl) is competing with the loss of the COCI group
to form the stable 1,1-dichloroethyl carbocation.
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Figure 1: Primary fragmentation pathways observed in Electron Impact (El) Mass
Spectrometry.
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Infrared Spectroscopy (IR)

The IR spectrum is dominated by the carbonyl stretch.[3][4][5] The gem-dichloro substitution
exerts a powerful inductive effect (

), pulling electron density away from the carbonyl carbon, strengthening the C=0 bond, and
shifting the absorption to a higher frequency than standard acid chlorides.

Wavenumber (
Functional Group Intensity Assignment Notes

)

Shifted +20-30

vs. propionyl chloride

due to
C=0 Stretch 1790 - 1815 Strong

-halogenation (Fermi
resonance may be

observed).

C-H Stretch 2950 — 2990 Weak Aliphatic C-H (Methyl).

Characteristic

"fingerprint" bands for
C-CI Stretch 600 — 800 Medium/Strong C-Cl

Diagnostic Value: The absence of a broad band at 2500-3300

confirms the absence of the hydrolysis product (2,2-dichloropropionic acid).

Nuclear Magnetic Resonance (NMR)

Due to the high symmetry of the methyl group and the lack of adjacent protons for coupling, the

H NMR spectrum is deceptively simple.

H NMR Data (CDCI )

e Signal: Singlet (

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.spectroscopyonline.com/view/carbonyl-group-part-i-introduction
https://chem.pg.edu.pl/documents/175230/54717567/8.%20IR.pdf
https://orgchemboulder.com/Spectroscopy/irtutor/carbonylsir.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

)

e Chemical Shift (

):2.45 — 2.65 ppm.

e Integration: 3H.

e Reasoning: The methyl group is deshielded by the adjacent gem-dichloro group. Standard
propionyl chloride CH

appears at ~1.2 ppm; the two chlorines shift this significantly downfield.

C NMR Data (Proton Decoupled)

Carbon Shift ( o _
Envi A Splitting Assignment
nvironmen
ppm)
) Acid chloride
Carbonyl (C=0) 166.0 — 169.0 Singlet
carbonyl.
Quaternary ( _ Deshielded by two Cl
84.0-88.0 Singlet
atoms and C=0.
_C)
Methyl (CH ) Terminal methyl
34.0-36.0 Singlet
) group.

Experimental Protocol: Sample Preparation

Acid chlorides are highly moisture-sensitive. Hydrolysis yields HCI gas and the corresponding
carboxylic acid, which will skew spectroscopic data.

Anhydrous NMR Sample Preparation

Objective: Obtain a pristine spectrum without acid impurities.
e Glassware Prep: Oven-dry NMR tubes and pipettes at 120°C for at least 2 hours.

e Solvent Choice: Use CDCI
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stored over 4A molecular sieves.

o Pro-Tip: Neutralize CDCI

by passing it through a small plug of basic alumina if the solvent is old, as acidity in CDCI
can catalyze degradation.

o Atmosphere: Perform the transfer in a glovebox or under a positive pressure of
Nitrogen/Argon.

Dry NMR Tube

(120°C, >2h)

Purge with N2/Ar

Add 0.6 mL Anhydrous CDCI3
(Dried over 4A Sieves)

Add 10-20 mg Analyte
(2,2-Dichloropropanoyl chloride)

Seal Cap immediately
& Parafilm

Click to download full resolution via product page

Figure 2: Workflow for handling moisture-sensitive acid chlorides for spectroscopy.

Impurity Identification (Quality Control)

If the sample is compromised by moisture, the following signals will appear:
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e "1H NMR: A new singlet slightly upfield (approx 2.3 ppm) corresponding to 2,2-
dichloropropionic acid (Dalapon).

e IR: Appearance of a broad O-H stretch (2500-3300 cm

) and a shift in the carbonyl peak to lower frequency (~1740 cm

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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